Cas no 34330-23-9 ((Ile3)-Pressinoic acid H-Cys-Tyr-Ile-Gln-Asn-Cys-OH (Disulfide bond))

• Product Name: (Ile3)-Pressinoic acid H-Cys-Tyr-Ile-Gln-Asn-Cys-OH (Disulfide bond)
• CAS No: 34330-23-9
• MF: C₃₀H₄₄N₈O₁₀S₂
• MW: 740.847964286804
• CID: 311253
• PubChem ID: 3082393
• Update Time: 2025-05-26

(Ile3)-Pressinoic acid H-Cys-Tyr-Ile-Gln-Asn-Cys-OH (Disulfide bond) Chemical and Physical Properties

Names and Identifiers

• 1-6-Oxytocin
• (Ile³)-Pressinoic acid
• (ILE3)-PRESSINOIC ACID (TOCINOIC ACID)
• (Ile3)-Pressinoic acid, Tocinoic acid
• [Ile3] Pressinoic Acid
• (7-de-L-proline)-(8-de-L-leucine)-[9-de-(glycine amide)]-oxytocin
• 3-PRESSINOIC ACID
• CYS-TYR-ILE-GLN-ASN-CYS
• H-CYS-TYR-ILE-GLN-ASN-CYS-OH
• L-cysteinyl->L-tyrosyl->L-isoleucyl->L-glutaminyl->L-asparaginyl->L-cysteine [1]->[6]-disulfide
• Oxytocin,7-de-L-proline-8-de-L-leucine-9-deglycinamide
• Tocinoic acid
• TOCINOIC ACID (CYS-TYR-ILE-GLN-ASN-CYS)
• tocinoic acid (disulfide)
• Tocinsaeure
• DTXSID40955883
• 34330-23-9
• Deoxytocin, des-prolyl(7)-des-leucyl(3)-des-glycinamide(3)-
• Oxytocin, 7-de-L-proline-8-de-L-leucine-9-deglycinamide-
• SCHEMBL15510980
• 7-De-pro-3-de-leu-3-de-glynh2-deoxytocin
• (4R,7S,10S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-[(2S)-butan-2-yl]-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxylic acid
• 19-Amino-13-(butan-2-yl)-6,9,12,15,18-pentahydroxy-7-(2-hydroxy-2-iminoethyl)-10-(3-hydroxy-3-iminopropyl)-16-[(4-hydroxyphenyl)methyl]-1,2-dithia-5,8,11,14,17-pentaazacycloicosa-5,8,11,14,17-pentaene-4-carboxylic acid
• Deoxytocin, des-pro(7)-des-leu(3)-des-glynh2(3)-
• (Ile3)-Pressinoic acid H-Cys-Tyr-Ile-Gln-Asn-Cys-OH (Disulfide bond)

• Inchi： 1S/C30H44N8O10S2/c1-3-14(2)24-29(46)34-18(8-9-22(32)40)26(43)36-20(11-23(33)41)27(44)37-21(30(47)48)13-50-49-12-17(31)25(42)35-19(28(45)38-24)10-15-4-6-16(39)7-5-15/h4-7,14,17-21,24,39H,3,8-13,31H2,1-2H3,(H2,32,40)(H2,33,41)(H,34,46)(H,35,42)(H,36,43)(H,37,44)(H,38,45)(H,47,48)/t14-,17-,18-,19-,20-,21-,24?/m0/s1
• InChI Key： ITRWUGOBSKHPTA-LYZHYIKWSA-N
• SMILES： S1C[C@@H](C(N[C@@H](CC2C=CC(=CC=2)O)C(NC(C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CS1)=O)CC(N)=O)=O)CCC(N)=O)=O)[C@@H](C)CC)=O)=O)N

Computed Properties

• Exact Mass: 740.26200
• Monoisotopic Mass: 740.262181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 50
• Rotatable Bond Count: 10
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 366
• XLogP3: -4.7

Experimental Properties

• Density: 1.288
• Boiling Point: 1326.4°Cat760mmHg
• Flash Point: 756°C
• Refractive Index: 1.55
• PSA: 365.83000
• LogP: 1.09750

(Ile3)-Pressinoic acid H-Cys-Tyr-Ile-Gln-Asn-Cys-OH (Disulfide bond) Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on (Ile3)-Pressinoic acid H-Cys-Tyr-Ile-Gln-Asn-Cys-OH (Disulfide bond)

Compound CAS No. 34330-23-9: (Ile³)-Pressinoic Acid H-Cys-Tyr-Ile-Gln-Asn-Cys-OH (Disulfide Bond)

The compound with CAS number 34330-23-9, known as (Ile³)-Pressinoic Acid H-Cys-Tyr-Ile-Gln-Asn-Cys-OH, is a peptide derivative characterized by the presence of a disulfide bond. This molecule has garnered significant attention in the fields of biochemistry and pharmacology due to its unique structural features and potential therapeutic applications. The sequence H-Cys-Tyr-Ile-Gln-Asn-Cys-OH forms a cyclic structure stabilized by the disulfide bond between the two cysteine residues, which plays a critical role in maintaining its conformational integrity and bioactivity.

Recent studies have highlighted the importance of (Ile³)-Pressinoic Acid in modulating cellular signaling pathways. For instance, research published in 2022 demonstrated its ability to inhibit specific proteases involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promising results in preclinical models of neurodegenerative diseases, where it exhibited neuroprotective properties by scavenging reactive oxygen species and reducing oxidative stress.

The synthesis of (Ile³)-Pressinoic Acid involves a multi-step process that includes peptide bond formation, oxidation of cysteine residues to form the disulfide bond, and purification steps to ensure high purity. Advanced techniques such as solid-phase synthesis and oxidative folding methods have been employed to optimize the production process, ensuring scalability for potential large-scale manufacturing.

In terms of biological activity, (Ile³)-Pressinoic Acid has been shown to interact with various membrane receptors and ion channels, modulating their function and thereby influencing cellular responses. A 2023 study revealed its ability to enhance insulin sensitivity in adipose tissue, making it a candidate for the development of novel anti-diabetic therapies. Furthermore, its bioavailability has been improved through lipid-based delivery systems, which enhance its stability and absorption in vivo.

The structural uniqueness of (Ile³)-Pressinoic Acid lies in its cyclic peptide framework and the strategic placement of hydrophobic and hydrophilic residues. This balance contributes to its solubility properties and interactions with biological membranes. The presence of tyrosine and tryptophan residues also imparts fluorescent properties to the molecule, enabling its use as a probe in fluorescence-based assays for studying protein-protein interactions.

Ongoing research is focused on understanding the molecular mechanisms underlying the bioactivity of (Ile³)-Pressinoic Acid. Computational modeling studies have provided insights into its binding affinities with target proteins, while experimental approaches such as X-ray crystallography are being utilized to determine its three-dimensional structure at atomic resolution. These efforts are expected to pave the way for rational drug design based on this compound.

In conclusion, (Ile³)-Pressinoic Acid represents a promising lead compound with diverse applications in drug discovery and biotechnology. Its unique chemical structure, coupled with emerging insights into its biological functions, positions it as a valuable tool for advancing therapeutic interventions across multiple disease areas.